3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• SMILES: C1CC2=C(C1NCCCO)C=CC(=C2)Cl
• InChI: InChI=1S/C12H16ClNO/c13-10-3-4-11-9(8-10)2-5-12(11)14-6-1-7-15/h3-4,8,12,14-15H,1-2,5-7H2
• InChIKey: XOGKLFYFKWFUIO-UHFFFAOYSA-N

3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol (CAS 1508056-08-3): Structural and Physicochemical Baseline for Procurement Selection

3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol (CAS 1508056-08-3) is a synthetic organic compound characterized by a 5-chloro-substituted 2,3-dihydro-1H-indene core linked via a secondary amine to a propan-1-ol side chain [1]. It possesses a molecular formula of C12H16ClNO, a molecular weight of 225.71 g/mol, and a computed XLogP3-AA of 2.6 [1]. The compound is commercially supplied at a minimum purity specification of 95% . It serves as a versatile building block in medicinal chemistry and organic synthesis, particularly in the development of indane-based pharmacophores targeting central nervous system and immunomodulatory pathways [2].

Procurement Redundancy

Consistent purity specification from multiple independent suppliers

CNS Design Space

Computed lipophilicity and polarity within CNS drug-like property range

Orthogonal Chemistry

Bifunctional building block: secondary amine and primary alcohol handle

• [1] PubChem Compound Summary for CID 75355923, 3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol. National Center for Biotechnology Information. View Source
• [2] Patil, R. et al. (2021). Medicinal Chemistry of Indane and Its Analogues: A Mini Review. ChemistrySelect, 6, 2347-2369. View Source

Why Structural Analogs of 3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol Cannot Be Interchanged Without Validation

Substitution of the target compound with closely related analogs—such as the ethanol-linked variant (2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethanol, CAS 1507958-60-2) or the regioisomeric propan-2-ol (CAS 1529361-12-3)—introduces consequential shifts in molecular topology, hydrogen-bonding geometry, and lipophilicity that directly impact target engagement and pharmacokinetic behavior [1]. The 5-chloro substituent on the indane ring is a critical determinant of electronic distribution and steric profile; its positional isomerization or removal is known to alter biological activity profiles in aminoindane chemotypes [2]. Furthermore, the length and terminal oxidation state of the amino alcohol linker dictate conformational flexibility, hydrogen-bond donor/acceptor capacity, and overall three-dimensional pharmacophore presentation, rendering even single-methylene homologations non-trivial in lead optimization contexts [1].

• Linker lengthShifting from C2 ethanol to C3 propanol changes hydrogen‑bonding reach and conformational sampling; target engagement may differ.
• Alcohol regioisomerPrimary vs secondary alcohol may alter metabolic oxidation susceptibility and steric accessibility for derivatization.

• [1] PubChem Compound Summaries for CID 75355923 (target), and related aminoindane analogs. National Center for Biotechnology Information. View Source
• [2] Substituted 2-aminoindane – Wikipedia. Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. View Source

Quantitative Differentiation Evidence for 3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol Versus Closest Analogs

Linker Chain Length: Propan-1-ol versus Ethanol in 5-Chloroindane Amino Alcohols

The target compound bears a three-carbon propan-1-ol linker (C3), whereas the closest commercially available analog, 2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethanol (CAS 1507958-60-2), bears a two-carbon ethanol linker (C2) [1]. This one-methylene difference increases the molecular weight from 211.69 to 225.71 g/mol (+6.6%) [1]. The extended linker in the target compound introduces an additional rotatable bond (4 vs. a predicted 3 for the ethanol analog), altering conformational sampling and the spatial relationship between the hydrogen-bond-donating terminal hydroxyl group and the indane core [1]. In aminoindane SAR campaigns, linker length has been shown to modulate target residence time and selectivity profiles by repositioning key hydrogen-bonding interactions within binding pockets [2].

Linker length comparison

Reported

+1 methylene · +14.02 g/mol · +1 rotatable bond

Extends hydroxyl spatial reach; may differentiate hydrogen‑bonding interactions.

Computed descriptors; target‑specific validation pending.

Evidence Dimension	Linker chain length and molecular weight
Target Compound Data	C3 propan-1-ol linker; MW 225.71 g/mol; 4 rotatable bonds; 2 HBD; 2 HBA [1]
Comparator Or Baseline	2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethanol (CAS 1507958-60-2): C2 ethanol linker; MW 211.69 g/mol; predicted ~3 rotatable bonds; 2 HBD; 2 HBA [1]
Quantified Difference	Delta MW: +14.02 g/mol (+6.6%); Delta linker length: +1 methylene unit (+1 rotatable bond)
Conditions	Computed physicochemical properties from PubChem (XLogP3, Cactvs descriptors) and vendor technical datasheets [1]

Why This Matters

The extended linker alters the spatial reach of the terminal hydroxyl group, which can differentiate hydrogen-bonding interactions with target residues, affecting both binding affinity and selectivity profiles during lead optimization.

• [1] PubChem Compound Summaries for CID 75355923 and related analogs; AKSci and Chemsrc vendor datasheets for CAS 1508056-08-3 and CAS 1507958-60-2. View Source
• [2] Lange, S. et al. (2013). Aminopropylindenes derived from Grundmann's ketone as a novel chemotype of oxidosqualene cyclase inhibitors. European Journal of Medicinal Chemistry, 63, 758-764. View Source

Regioisomeric Alcohol Position: Primary Propan-1-ol versus Secondary Propan-2-ol in 5-Chloroindane Amino Alcohols

The target compound is a primary alcohol (propan-1-ol), whereas its regioisomer 1-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol (CAS 1529361-12-3) is a secondary alcohol [1]. Although both share the identical molecular formula C12H16ClNO and molecular weight of 225.71 g/mol, the hydroxyl group position alters both steric accessibility and the pKa of the alcohol proton [1]. Primary alcohols generally exhibit greater metabolic vulnerability to alcohol dehydrogenase (ADH)-mediated oxidation compared to secondary alcohols, which may confer differential in vivo half-life characteristics [2]. Additionally, the primary alcohol in the target compound provides a less sterically hindered handle for further derivatization—such as esterification, etherification, or oxidation to the aldehyde/carboxylic acid—compared to the secondary alcohol regioisomer [1].

Alcohol regioisomer

Class‑level

Primary alcohol (propan‑1‑ol) vs secondary alcohol (propan‑2‑ol)

Primary OH offers lower steric hindrance for derivatization; metabolic oxidation rates may differ.

No direct kinetic data for this pair; class‑level inference.

Evidence Dimension	Alcohol type and metabolic/derivatization susceptibility
Target Compound Data	Primary alcohol (propan-1-ol); terminal -CH2OH group; predicted lower steric hindrance for enzymatic oxidation and chemical derivatization [1]
Comparator Or Baseline	1-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol (CAS 1529361-12-3): Secondary alcohol; -CH(OH)- group; predicted greater steric hindrance [1]
Quantified Difference	Qualitative difference in alcohol class (1° vs 2°) with differential predicted metabolic oxidation rates; no direct head-to-head kinetic data available for this specific pair
Conditions	Structural analysis based on SMILES comparison (PubChem); class-level metabolic inference from primary vs secondary alcohol ADH substrate specificity literature

Why This Matters

The primary alcohol in the target compound offers a more synthetically accessible functional handle for downstream conjugation chemistry and may exhibit different metabolic stability compared to the secondary alcohol regioisomer, impacting both prodrug design and pharmacokinetic optimization.

• [1] PubChem Compound Summary for CID 75355923; Chemsrc and Leyan vendor datasheets for CAS 1508056-08-3 and CAS 1529361-12-3. View Source
• [2] Edenberg, H.J. (2007). The Genetics of Alcohol Metabolism: Role of Alcohol Dehydrogenase and Aldehyde Dehydrogenase Variants. Alcohol Research & Health, 30(1), 5-13. View Source

Computed Lipophilicity (XLogP3-AA) Differentiation Among 5-Chloroindane Amino Alcohols

The target compound has a computed XLogP3-AA value of 2.6, reflecting the balance between the lipophilic chloro-indane scaffold and the hydrophilic amino alcohol side chain [1]. This value places it within the favorable range for CNS drug-likeness (typically XLogP 1–4), while the primary alcohol contributes a topological polar surface area (TPSA) of 32.3 Ų [1]. In comparison, the parent amine (5-chloro-2,3-dihydro-1H-inden-1-amine, C9H10ClN, MW ~167.6 g/mol) lacks the hydrophilic alcohol terminus entirely, resulting in a higher predicted XLogP and lower TPSA, which would alter both solubility and membrane permeability predictions . The ethanol analog (MW 211.69) is predicted to have a slightly lower XLogP due to a reduced number of lipophilic methylene units, while the methanamine analog ((5-chloro-2,3-dihydro-1H-inden-1-yl)methanamine, MW 181.66) eliminates the hydroxyl group entirely, shifting toward a more basic, less polar profile .

Lipophilicity profile

Reported

XLogP3‑AA 2.6 · TPSA 32.3 Ų

Positions compound within CNS drug‑like property space.

Computed values; experimental logD not reported.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and TPSA
Target Compound Data	XLogP3-AA: 2.6; TPSA: 32.3 Ų; MW: 225.71 [1]
Comparator Or Baseline	Parent amine (5-chloro-2,3-dihydro-1H-inden-1-amine): XLogP ~2.2-2.8 (predicted), TPSA ~12-26 Ų, MW ~167.6; Ethanol analog: XLogP ~2.3 (predicted), TPSA ~32.3 Ų, MW 211.69; Methanamine analog: XLogP ~2.3 (predicted), TPSA ~12-26 Ų, MW 181.66
Quantified Difference	Delta XLogP: +0.3 to +0.4 units versus ethanol analog; Delta TPSA: comparable to ethanol analog but significantly (>6 Ų) higher than parent amine and methanamine analogs; Delta MW: +14.02 to +58.1 g/mol versus comparators
Conditions	XLogP3-AA computed by PubChem 2021.05.07 release; TPSA computed by Cactvs 3.4.8.18 [1]; comparator values predicted based on structural homology unless otherwise specified

Why This Matters

The XLogP of 2.6 and TPSA of 32.3 Ų position the target compound within CNS MPO (Multiparameter Optimization) desirable space, making it a rational starting point for CNS-targeted library design where both passive permeability and adequate solubility are required, compared to more lipophilic non-hydroxylated analogs that may exhibit poorer solubility profiles.

• [1] PubChem Compound Summary for CID 75355923, 3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol. Computed Properties section. View Source

Commercial Purity Specification: Verified 95% Minimum Purity from Multiple Independent Suppliers

The target compound is offered by multiple independent chemical suppliers—including AKSci (Catalog 0909DX) and Leyan (Product No. 2046651)—each specifying a minimum purity of 95% . This multi-vendor availability with consistent purity specifications provides procurement redundancy and reduces single-supplier dependency risk. In contrast, less common analogs such as the methanamine derivative ((5-chloro-2,3-dihydro-1H-inden-1-yl)methanamine) are listed with fewer suppliers and often lack explicit purity certification on their public datasheets, introducing procurement uncertainty . The target compound's availability at the 95% purity tier supports direct use in hit-to-lead medicinal chemistry workflows without mandatory repurification, while the documented long-term storage condition (cool, dry place) provides operational guidance for laboratory inventory management .

Purity specification

Head‑to‑head

95% minimum purity · multiple vendors

Enables procurement redundancy and batch reproducibility.

Vendor QC methods (HPLC/NMR); independent verification advised.

Evidence Dimension	Commercial purity specification and vendor availability
Target Compound Data	Minimum purity 95%; confirmed by AKSci (0909DX) and Leyan (2046651); multiple suppliers
Comparator Or Baseline	Ethanol analog (CAS 1507958-60-2): 95% (AKSci 0911DX); Propan-2-ol isomer (CAS 1529361-12-3): 95% (Leyan 2049131); Parent amine and methanamine analog: inconsistent or lower purity specifications across fewer vendors
Quantified Difference	Consistent 95% purity specification across ≥2 independent vendors for target compound; fewer vendor options and less consistent purity documentation for non-hydroxylated analogs
Conditions	Commercial vendor technical datasheets accessed May 2026; purity determined by vendor QC methods (typically HPLC or NMR)

Why This Matters

Multi-vendor availability with consistent 95% minimum purity ensures procurement flexibility, competitive pricing, and batch-to-batch reproducibility—critical factors for research programs requiring reliable resupply over multi-year timelines.

Recommended Application Scenarios for 3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]propan-1-ol Based on Evidence-Guided Differentiation

CNS-Oriented Fragment-Based and Hit-to-Lead Library Design

With a computed XLogP of 2.6 and TPSA of 32.3 Ų, the target compound occupies desirable CNS drug-like chemical space amenable to blood-brain barrier penetration. Its balanced lipophilicity and the presence of both a hydrogen-bond-donating hydroxyl and a hydrogen-bond-accepting amine make it suitable for incorporation into CNS-targeted screening libraries where aminoindane scaffolds have demonstrated activity at serotonin, dopamine, and norepinephrine transporters [1][2]. The primary alcohol further provides a versatile synthetic handle for late-stage functionalization to probe peripheral versus central target engagement.

Kinase and IDO1/TDO Inhibitor Scaffold Optimization

Indane and aminoindane derivatives have been extensively explored as kinase inhibitors and as IDO1/TDO immunomodulatory agents [1]. The target compound's 5-chloro substitution pattern and propanol linker offer a specific three-dimensional presentation that can be systematically varied in SAR studies comparing linker length (C2 ethanol vs. C3 propanol) and alcohol regioisomerism (primary vs. secondary) to map binding pocket tolerance and optimize selectivity profiles [2]. The consistent 95% purity across multiple vendors supports reproducible SAR data generation .

Prodrug and Bioconjugate Precursor Development

The primary alcohol terminus of the target compound provides a lower steric barrier to esterification and carbamate formation compared to the secondary alcohol regioisomer (CAS 1529361-12-3) [1]. This enables efficient synthesis of ester prodrugs, phosphate prodrugs, or bioconjugates (e.g., antibody-drug conjugate linkers) where the aminoindane core serves as the pharmacophoric warhead. The propanol spacer also provides an additional methylene unit compared to the ethanol analog, which can be exploited to tune linker flexibility and payload release kinetics [1].

Building Block for Parallel Synthesis of Chloro-Indane Focused Libraries

The commercial availability from multiple vendors at 95% purity makes this compound a practical building block for parallel synthesis of focused chloro-indane libraries [1]. The bifunctional nature (secondary amine + primary alcohol) supports orthogonal protecting group strategies: the amine can be selectively acylated, sulfonylated, or alkylated while the alcohol is temporarily protected, enabling rapid diversification of the indane scaffold for high-throughput screening campaigns targeting diverse biological endpoints [2].

Application

Selection Property

Validation Focus

CNS hit‑to‑lead libraries

CNS drug‑like property profile

BBB permeability & transporter profiling

Kinase/IDO1 inhibitor SAR

5‑chloro substitution pattern

Linker‑length SAR & selectivity mapping

Prodrug/bioconjugate precursor

Primary alcohol derivatization handle

Ester/amide prodrug stability & release

Chloro‑indane library synthesis

Bifunctional orthogonal chemistry

Parallel diversification & purity maintenance

• [1] PubChem Compound Summary for CID 75355923; Chemsrc, AKSci, and Leyan vendor datasheets for CAS 1508056-08-3. View Source
• [2] Patil, R. et al. (2021). Medicinal Chemistry of Indane and Its Analogues: A Mini Review. ChemistrySelect, 6, 2347-2369. View Source